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Compound of Interest

Compound Name: 3,5-Dichlorosalicylaldehyde

Cat. No.: B181256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the properties, synthesis, and

applications of 3,5-Dichlorosalicylaldehyde (CAS No. 90-60-8), a versatile halogenated

aromatic aldehyde. This document is intended to be a valuable resource for professionals in

research, chemical synthesis, and drug discovery.

Chemical and Physical Properties
3,5-Dichlorosalicylaldehyde is a pale yellow crystalline solid at room temperature. Its

chemical structure, featuring a benzene ring substituted with aldehyde, hydroxyl, and two

chlorine groups, makes it a valuable intermediate in various chemical syntheses.

Quantitative Data Summary
The key physical and chemical properties of 3,5-Dichlorosalicylaldehyde are summarized in

the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value

Molecular Formula C₇H₄Cl₂O₂

Molecular Weight 191.01 g/mol

Appearance
Pale yellow to yellow or pale brown crystalline

powder.[1]

Melting Point 95-97 °C.[1]

Boiling Point 236.7 °C at 760 mmHg

Density 1.547 g/cm³

Solubility
Insoluble in water; soluble in methanol and

ethanol.[1]

Table 2: Spectroscopic Data

Spectroscopic Data Values

¹H NMR (CDCl₃)
δ 11.39 (s, 1H, -OH), 7.64 (s, 1H, Ar-H), 7.52 (s,

1H, Ar-H).[2][3]

¹³C NMR Data available from spectral databases.

Infrared (IR)
Characteristic peaks for O-H, C=O, C-Cl, and

aromatic C-H and C=C bonds.

Mass Spectrometry
Molecular ion peak and fragmentation pattern

consistent with the structure.

Synthesis and Experimental Protocols
3,5-Dichlorosalicylaldehyde can be synthesized through various methods. A common

laboratory-scale synthesis involves the Duff reaction, starting from 2,4-dichlorophenol.

Synthesis of 3,5-Dichlorosalicylaldehyde
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This protocol describes the synthesis of 3,5-Dichlorosalicylaldehyde from 2,4-dichlorophenol

and hexamethylenetetramine in methanesulfonic acid.[2][3]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2,4-dichlorophenol (10.0 g, 61.3 mmol) and hexamethylenetetramine

(17.2 g, 122.6 mmol) in 80 mL of methanesulfonic acid.

Reaction: Heat the reaction mixture to 100 °C and stir for 1.5 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and dilute it

with ethyl acetate. Transfer the mixture to a separatory funnel and wash the organic layer

sequentially with water and a saturated sodium bicarbonate solution.

Isolation: Dry the organic layer over anhydrous magnesium sulfate and filter. Remove the

solvent by evaporation under reduced pressure to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an ethyl

acetate/hexane gradient elution to yield 3,5-Dichlorosalicylaldehyde as a yellow oil (7.5 g,

64% yield).

Diagram 1: Synthesis of 3,5-Dichlorosalicylaldehyde
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Caption: Workflow for the synthesis of 3,5-Dichlorosalicylaldehyde.

Core Applications in Research and Development
3,5-Dichlorosalicylaldehyde is a valuable precursor in the synthesis of more complex

molecules, particularly Schiff bases and fluorescent sensors.

Synthesis of Schiff Base Ligands
Schiff bases are synthesized through the condensation reaction of a primary amine with an

aldehyde. These compounds and their metal complexes have a wide range of applications,

including in catalysis and as antimicrobial agents. The azomethine group (>C=N-) in Schiff

bases is crucial for their biological activities.[4][5][6]

Experimental Protocol for a Representative Schiff Base Synthesis:
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This protocol describes the synthesis of a Schiff base from 3,5-Dichlorosalicylaldehyde and a

primary amine (e.g., aniline).

Reaction Setup: Dissolve 3,5-Dichlorosalicylaldehyde (1.91 g, 10 mmol) in 20 mL of

ethanol in a round-bottom flask with a magnetic stirrer.

Addition of Amine: To this solution, add a stoichiometric amount of the primary amine (e.g.,

aniline, 0.93 g, 10 mmol).

Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography.

Isolation: Upon completion, cool the reaction mixture to room temperature. The solid Schiff

base product will precipitate out of the solution.

Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry

under vacuum.

Diagram 2: General Synthesis of a Schiff Base
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Caption: General workflow for the synthesis of a Schiff base.

Fluorescent Sensor for Magnesium Ions (Mg²⁺)
3,5-Dichlorosalicylaldehyde can act as a "turn-on" fluorescent sensor for magnesium ions.[7]

[8] The mechanism is based on the chelation-enhanced fluorescence (CHEF) effect. Upon

binding of two molecules of 3,5-Dichlorosalicylaldehyde to a Mg²⁺ ion, a rigid complex is

formed, which leads to a significant increase in fluorescence intensity. This property allows for

the sensitive and selective detection of Mg²⁺.[7][8]

Experimental Protocol for Mg²⁺ Detection:

Preparation of Stock Solution: Prepare a stock solution of 3,5-Dichlorosalicylaldehyde in a

suitable solvent (e.g., DMSO or ethanol).
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Preparation of Test Solutions: Prepare a series of solutions containing varying concentrations

of Mg²⁺ in a buffer solution.

Measurement: To each test solution, add a small aliquot of the 3,5-Dichlorosalicylaldehyde
stock solution to a final concentration in the micromolar range.

Fluorescence Spectroscopy: Measure the fluorescence emission spectrum of each solution

using a spectrofluorometer. An increase in fluorescence intensity will be observed with

increasing Mg²⁺ concentration.

Quantification: A calibration curve can be constructed by plotting the fluorescence intensity

against the Mg²⁺ concentration to determine the concentration of an unknown sample.

Potential Biological Signaling Pathway Involvement
While 3,5-Dichlorosalicylaldehyde is primarily a synthetic intermediate, its structural motifs,

particularly the phenolic aldehyde group, are found in molecules with significant biological

activity. Phenolic compounds are known for their antioxidant properties, which can be mediated

through the modulation of cellular signaling pathways. One such critical pathway is the Keap1-

Nrf2 pathway, which regulates the expression of antioxidant and cytoprotective genes.

The diagram below illustrates the Keap1-Nrf2 signaling pathway, a potential target for phenolic

compounds. Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for

degradation. In the presence of oxidative stress or electrophilic compounds (which can be a

characteristic of some phenolic aldehydes or their derivatives), Keap1 is modified, leading to

the release of Nrf2. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response

Element (ARE), and initiates the transcription of a battery of antioxidant genes.

Diagram 3: Keap1-Nrf2 Antioxidant Response Pathway
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Caption: A logical diagram of the Keap1-Nrf2 signaling pathway.
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Safety and Handling
3,5-Dichlorosalicylaldehyde is an irritant and should be handled with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat. It may cause skin,

eye, and respiratory irritation.[1] Work should be conducted in a well-ventilated fume hood. For

detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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